Ethyl 3-methyl-5-(2-thienylcarbonylamino)benzo[d]furan-2-carboxylate

• IUPAC Name: ethyl 3-methyl-5-(thiophene-2-carbonylamino)-1-benzofuran-2-carboxylate
• InChI: InChI=1S/C17H15NO4S/c1-3-21-17(20)15-10(2)12-9-11(6-7-13(12)22-15)18-16(19)14-5-4-8-23-14/h4-9H,3H2,1-2H3,(H,18,19)
• InChI Key: HZOYBVJDAULKPJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)NC(=O)C3=CC=CS3)C
• Molecular Formula: C17H15NO4S
• Molecular Weight: 329.4 g/mol
• CAS No.: 923147-20-0

Description

Ethyl 3-methyl-5-(2-thienylcarbonylamino)benzo[d]furan-2-carboxylate is a useful research compound. Its molecular formula is C17H15NO4S and its molecular weight is 329.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

One-Pot Synthesis Techniques : Research has demonstrated the effectiveness of one-pot synthesis techniques, such as microwave-induced tandem intramolecular Wittig and Claisen rearrangement reactions, for producing various furan derivatives with potential utility in material science and pharmaceuticals. These methodologies highlight the compound's role in streamlining synthetic routes and enhancing yield efficiencies (Ramarao et al., 2004).

Heterocyclic System Synthesis : The compound has been utilized in the synthesis of new heterocyclic systems, such as thiazolo[3,2-a]pyrimidines and pyrimido[2,1-b]thiazines, showcasing its versatility in constructing complex molecular architectures with potential biological activities (Sirakanyan et al., 2015).

Renewable Materials Synthesis

Biobased Terephthalic Acid Precursors : Studies have explored the use of furan derivatives in the production of biobased terephthalic acid precursors, a key component for creating renewable polyethylene terephthalate (PET). This research underscores the compound's contribution to developing sustainable materials and chemicals (Pacheco et al., 2015).

Antimicrobial Activity

Novel Antimicrobial Compounds : The synthesis of novel naphtho(2,1-b)furo-5H-(3,2-d)(1,3,4)thiadiazolo(3,2-a)pyrimidin-5-ones from furan derivatives and their evaluation for antimicrobial activity highlights the potential for discovering new antimicrobial agents. This work emphasizes the role of such compounds in addressing the need for effective treatments against resistant bacterial strains (Ravindra et al., 2008).

Mechanism of Action

Target of action

“Ethyl 3-methyl-5-(2-thienylcarbonylamino)benzo[d]furan-2-carboxylate” is a synthetic organic compound. It contains an indole moiety, which is a significant heterocyclic system in natural products and drugs . Indole derivatives are known to interact with various biological targets, including cancer cells and microbes .